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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)piperazine

dihydrochloride

CAS No.: 51639-49-7

Cat. No.: B1251611

Get Quote

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-(3-Chlorophenyl)piperazine
dihydrochloride (m-CPP HCl). This guide is designed for researchers, chemists, and drug

development professionals to address common challenges and improve the yield and purity of

this critical pharmaceutical intermediate.[1][2] As a key precursor in the synthesis of

antidepressant drugs like Trazodone, optimizing its production is paramount.[3][4] This

document moves beyond standard protocols to explain the causality behind experimental

choices, empowering you to troubleshoot effectively.

Core Synthesis Pathway Overview
The most prevalent and industrially relevant synthesis of 1-(3-Chlorophenyl)piperazine involves

a two-step process. It begins with the chlorination of diethanolamine to form a reactive

intermediate, bis(2-chloroethyl)amine, followed by a cyclization reaction with 3-chloroaniline.[5]

The resulting free base is then converted to its more stable dihydrochloride salt for purification

and storage.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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